1,3-dimethyl-7-(2-oxo-2-(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)ethyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 1,3-dimethyl-7-[2-oxo-2-(7-thiophen-2-yl-1,4-thiazepan-4-yl)ethyl]purine-2,6-dione
• InChI: InChI=1S/C18H21N5O3S2/c1-20-16-15(17(25)21(2)18(20)26)23(11-19-16)10-14(24)22-6-5-13(28-9-7-22)12-4-3-8-27-12/h3-4,8,11,13H,5-7,9-10H2,1-2H3
• InChI Key: AURGBXISZOFELK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)N3CCC(SCC3)C4=CC=CS4
• Molecular Formula: C18H21N5O3S2
• Molecular Weight: 419.5 g/mol

Description

1,3-dimethyl-7-(2-oxo-2-(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)ethyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C18H21N5O3S2 and its molecular weight is 419.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Characterization

• The compound and its analogs are involved in the synthesis of new [1,3,5]- and [1,3,6]-thiadiazepino-[3,2-f]-purine ring systems, showcasing the chemical versatility and potential for creating novel heterocyclic compounds with significant pharmacological properties (Hesek & Rybár, 1994).

• Research on mixed ligand-metal complexes of 1,3-dimethyl-7H-purine-2,6-dione derivatives highlights their potential in coordination chemistry and possible applications in catalysis or material science (Shaker, 2011).

Biological Activity

• Derivatives of 1,3-dimethyl-7H-purine-2,6-dione have been synthesized to explore their potential as antiasthmatic agents, indicating the relevance of such compounds in developing new therapeutic agents (Bhatia et al., 2016).

• Another study developed a microwave-assisted synthesis protocol for coumarin-purine hybrids, evaluating their antioxidant activity and DNA cleavage potential. This suggests applications in developing antioxidant therapies or genetic research tools (Mangasuli et al., 2019).

Mechanistic Insights and Structural Analysis

• Studies on the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines from dimethylaminomethylene-6-methyl-4H-pyrano[4,3-b]quinoline-1,3-dione provide insights into the chemistry of purine derivatives and their potential cytotoxic activities against cancer cell lines, highlighting the importance of these compounds in medicinal chemistry (Deady et al., 2003).

• Magnetic Resonance in Chemistry published research on the assignment of H and C in substituted purines, providing crucial information for future structure-activity relationship studies and enhancing the understanding of purine derivatives' molecular structures (Lorente-Macías et al., 2018).